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Introduction

1,2-Dilaurin, also known as 1,2-didodecanoylglycerol, is a diacylglycerol (DAG) of significant
interest in various scientific fields, including biochemistry, cell biology, and pharmaceutical
sciences. As a key lipid molecule, it serves not only as a metabolic intermediate in the
biosynthesis of triglycerides and phospholipids but also functions as a crucial second
messenger in cellular signal transduction pathways.[1] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
roles of 1,2-Dilaurin, with a particular focus on its applications in research and drug
development. Detailed experimental protocols and visual diagrams are included to facilitate a
deeper understanding and practical application of this knowledge.

Chemical Structure and Identification

1,2-Dilaurin consists of a glycerol backbone esterified with two lauric acid molecules at the sn-
1 and sn-2 positions.[2][3] The presence of a free hydroxyl group at the sn-3 position is a key
structural feature that distinguishes it from triglycerides and contributes to its biological activity.

Table 1: Chemical Identifiers for 1,2-Dilaurin
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Identifier Value
2-dodecanoyloxy-3-hydroxypropy!
IUPAC Name ( Yioxymsy ypropy)
dodecanoate[4]
1,2-Didodecanoylglycerol, Glyceryl 1,2-
Synonyms )
dilaurate, DG(12:0/12:0)[2][5][6]
CAS Number 17598-94-6[2][5][6]

Molecular Formula

C27H520s5[2][4][5]

Molecular Weight

456.70 g/mol [4][5]

InChl Key

OQQOAWVKVDAJOI-UHFFFAQYSA-N[6]

Physicochemical Properties

1,2-Dilaurin is a white to off-white crystalline solid at room temperature.[3] Its physical and

chemical properties are summarized in the table below.

Table 2: Physicochemical Properties of 1,2-Dilaurin

Property Value Source
Melting Point 57.8 °C [7]
Boiling Point 591.55°C (estimated) [8]
Density 0.9 g/cm?3 (estimated) [8]
Soluble in ethanol (1 mg/ml),
DMF (20 mg/ml), DMSO (50
Solubility mg/mL with warming).[3][7] [B1[719]

Sparingly soluble in aqueous

solutions.[9]

Physical State

Crystalline solid

[3]

Purity

Commercially available with
=>99% purity

[6]
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Biological Significance and Signaling Pathways

As a diacylglycerol, 1,2-Dilaurin is a key signaling molecule that activates Protein Kinase C
(PKC).[10][11] The generation of DAGs like 1,2-Dilaurin at the cell membrane is a critical step
in various signal transduction cascades initiated by the activation of phospholipase C (PLC).

Protein Kinase C (PKC) Activation Pathway

The activation of PKC by 1,2-Dilaurin is a fundamental signaling mechanism that regulates a
multitude of cellular processes, including cell proliferation, differentiation, and apoptosis. The
pathway is initiated by an extracellular stimulus that leads to the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) and the subsequent generation of 1,2-
diacylglycerol.

Click to download full resolution via product page

Figure 1. Protein Kinase C (PKC) Activation Pathway by 1,2-Dilaurin.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and analysis of 1,2-
Dilaurin, adapted from established protocols for diacylglycerols.

Synthesis of 1,2-Dilaurin

The synthesis of 1,2-Dilaurin can be achieved through the esterification of glycerol with lauric
acid. Acommon method involves the use of a protecting group to ensure the specific acylation
at the sn-1 and sn-2 positions.

Materials:
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3-0O-(4'-methoxyphenyl)-sn-glycerol
Lauric acid

Dicyclohexylcarbodiimide (DCC)
4-(Dimethylamino)pyridine (DMAP)
Dichloromethane (DCM)

Ceric ammonium nitrate (CAN)
Acetonitrile

Water

Silica gel for column chromatography
Procedure:

Acylation: Dissolve 3-O-(4'-methoxyphenyl)-sn-glycerol and 2.2 equivalents of lauric acid in
anhydrous DCM.

Add 2.2 equivalents of DCC and a catalytic amount of DMAP to the solution.

Stir the reaction mixture at room temperature for 12-16 hours.

Filter the reaction mixture to remove the dicyclohexylurea byproduct.

Concentrate the filtrate under reduced pressure.

Deprotection: Dissolve the crude product in a mixture of acetonitrile and water (9:1).

Add 2.5 equivalents of ceric ammonium nitrate (CAN) and stir the mixture at room
temperature for 1-2 hours.

Extract the product with DCM and wash the organic layer with saturated sodium bicarbonate
solution and brine.
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e Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

 Purification: Purify the crude 1,2-Dilaurin by silica gel column chromatography using a
hexane/ethyl acetate gradient.
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Figure 2. Workflow for the Synthesis of 1,2-Dilaurin.
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HPLC Analysis of 1,2-Dilaurin

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the
separation and quantification of diacylglycerols. A reversed-phase HPLC method is suitable for
the analysis of 1,2-Dilaurin.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV or Evaporative Light Scattering Detector
(ELSD).

e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).
» Mobile Phase: Isocratic elution with 100% acetonitrile.[12]

e Flow Rate: 1.0 mL/min.

e Detection: UV at 205 nm or ELSD.

e Injection Volume: 10-20 pL.

Procedure:

o Sample Preparation: Dissolve a known amount of the 1,2-Dilaurin sample in the mobile
phase.

o Standard Preparation: Prepare a series of standard solutions of 1,2-Dilaurin of known
concentrations in the mobile phase to generate a calibration curve.

« Injection: Inject the samples and standards into the HPLC system.

o Data Analysis: Identify the 1,2-Dilaurin peak based on its retention time compared to the
standard. Quantify the amount of 1,2-Dilaurin in the sample by comparing its peak area to
the calibration curve.

Applications in Drug Development and Research
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1,2-Dilaurin and other diacylglycerols are gaining attention in drug development, primarily for
their roles in signal transduction and as components of drug delivery systems.

Role in Cancer Research

Given the involvement of the PKC signaling pathway in cell growth and proliferation, aberrant
DAG signaling has been implicated in various cancers.[13] Therefore, understanding the
specific roles of DAG isomers like 1,2-Dilaurin is crucial for developing targeted cancer
therapies.

Application in Drug Delivery

1,2-Dilaurin can be incorporated into lipid-based drug delivery systems, such as liposomes
and solid lipid nanoparticles (SLNs).[14][15][16][17][18] These nanocarriers can enhance the
solubility, stability, and bioavailability of therapeutic agents. The inclusion of diacylglycerols can
influence the physical properties of the lipid bilayer, such as fluidity and charge, which in turn
can affect drug loading and release characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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